N-1,3-benzothiazol-2-yl-2-[(4,6-diamino-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(4,6-diaminopyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C13H12N6OS2/c14-9-5-10(15)18-12(17-9)21-6-11(20)19-13-16-7-3-1-2-4-8(7)22-13/h1-5H,6H2,(H,16,19,20)(H4,14,15,17,18)
• InChI Key: AYOOANUFLKTDPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)CSC3=NC(=CC(=N3)N)N
• Molecular Formula: C13H12N6OS2
• Molecular Weight: 332.4 g/mol

Description

N-1,3-benzothiazol-2-yl-2-[(4,6-diamino-2-pyrimidinyl)thio]acetamide, commonly known as Benzothiazol, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Benzothiazol is a heterocyclic compound that contains a benzene ring fused with a thiazole ring.

Mechanism of Action

The mechanism of action of Benzothiazol is not fully understood. However, studies have shown that Benzothiazol can induce apoptosis in cancer cells by activating the caspase pathway. In addition, Benzothiazol has been shown to inhibit the growth of microorganisms by disrupting the cell membrane.
Biochemical and Physiological Effects:
Benzothiazol has been shown to have various biochemical and physiological effects. In vitro studies have shown that Benzothiazol can induce apoptosis in cancer cells and inhibit the growth of microorganisms. In addition, studies have shown that Benzothiazol can inhibit the corrosion of metals.

Advantages and Limitations for Lab Experiments

One of the advantages of using Benzothiazol in lab experiments is its potential as an anticancer agent, corrosion inhibitor, and biocide. However, one of the limitations of using Benzothiazol in lab experiments is its toxicity. Studies have shown that Benzothiazol can be toxic to cells at high concentrations.

Future Directions

There are several future directions for the study of Benzothiazol. One future direction is the development of Benzothiazol-based anticancer drugs. Another future direction is the development of Benzothiazol-based corrosion inhibitors. In addition, future studies could focus on the development of Benzothiazol-based biocides. Finally, future studies could focus on the optimization of the synthesis method for Benzothiazol to improve its yield and reduce its toxicity.

Scientific Research Applications

Benzothiazol has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, Benzothiazol has been studied for its potential as an anticancer agent. Studies have shown that Benzothiazol has the ability to induce apoptosis in cancer cells, making it a promising candidate for the development of anticancer drugs.
In material science, Benzothiazol has been studied for its potential as a corrosion inhibitor. Studies have shown that Benzothiazol has the ability to inhibit the corrosion of metals, making it a promising candidate for the development of corrosion inhibitors.
In environmental science, Benzothiazol has been studied for its potential as a biocide. Studies have shown that Benzothiazol has the ability to inhibit the growth of microorganisms, making it a promising candidate for the development of biocides.